molecular formula C15H21N3OS B1390991 4-ethyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine CAS No. 1204297-86-8

4-ethyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine

Cat. No. B1390991
CAS RN: 1204297-86-8
M. Wt: 291.4 g/mol
InChI Key: RYCULARFIOLIIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-ethyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine (EMBA) is an organic compound, which is a derivative of the benzothiazole ring system. It is a heterocyclic compound that has been investigated for its potential use in scientific research applications. EMBA has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Structural and Spectral Analysis

  • The crystal structure and spectral analysis of a similar Mannich base, 3-(morpholin-4-ylmethyl)-1,3-benzothiazole-2-thione, has been studied. This analysis provides insight into the conformation and hydrogen bonding interactions of such compounds, which could be extrapolated to similar structures like 4-ethyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine (Franklin et al., 2011).

Synthesis and Antimicrobial Activities

  • Novel triazole derivatives, including Mannich base derivatives using morpholine, have been synthesized and shown to possess good or moderate antimicrobial activities. These findings suggest potential antimicrobial applications for similar benzothiazole compounds (Bektaş et al., 2007).

Norepinephrine Inhibition for Pain Management

  • A compound structurally related to 4-ethyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine, identified as WYE-114152, has been found to be a potent and selective inhibitor of the norepinephrine transporter, showing efficacy in models of acute, inflammatory, and neuropathic pain (O'Neill et al., 2011).

Synthesis and Antimicrobial Activity of Halogenated Derivatives

  • The synthesis and antimicrobial activity of novel halogenated benzothiazole derivatives, including those with morpholine components, have been explored. These derivatives exhibit fungicidal activity, suggesting potential applications in the development of antimicrobial agents (Sareen et al., 2010).

Synthesis of Benzoquinazolinones

  • The synthesis of 6-(morpholin-4-yl)benzo[h]quinazolin-4(3H)-one derivatives, which share structural similarities with 4-ethyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine, has been reported. These compounds showed interesting anticancer activities, indicating the potential of similar compounds in cancer research (Nowak et al., 2014).

properties

IUPAC Name

4-ethyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H21N3OS/c1-2-12-4-3-5-13-14(12)17-15(20-13)16-6-7-18-8-10-19-11-9-18/h3-5H,2,6-11H2,1H3,(H,16,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RYCULARFIOLIIE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=C2C(=CC=C1)SC(=N2)NCCN3CCOCC3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H21N3OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

291.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-ethyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine
Reactant of Route 2
Reactant of Route 2
4-ethyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine
Reactant of Route 3
Reactant of Route 3
4-ethyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine
Reactant of Route 4
Reactant of Route 4
4-ethyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine
Reactant of Route 5
Reactant of Route 5
4-ethyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine
Reactant of Route 6
Reactant of Route 6
4-ethyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.